Macrocarpal K

• Molecular Formula: C28H40O6
• Molecular Weight: 472.6 g/mol
• InChI: InChI=1S/C28H40O6/c1-15(2)11-18(23-25(32)19(13-29)24(31)20(14-30)26(23)33)21-8-7-16(3)22-12-17(27(4,5)34)9-10-28(21,22)6/h13-15,17-18,21-22,31-34H,3,7-12H2,1-2,4-6H3/t17-,18-,21+,22+,28+/m1/s1
• InChIKey: OOAOETHJYYAVCC-SMYUTWQPSA-N

Macrocarpal K Bioactivity Overview

Macrocarpal K (CAS 218290-59-6) is a specific sesquiterpenoid phloroglucinol-terpene adduct, an isopentylphloroglucinol-β-eudesmol adduct, belonging to the broader macrocarpal class of natural products [1]. It is a structurally defined member of a large family of formylated phloroglucinol compounds isolated primarily from various *Eucalyptus* species [2]. Its molecular formula is C₂₈H₄₀O₆, corresponding to a molecular weight of 472.6 g/mol [1][3].

Supports antimicrobial and anti-attachment natural product screening workflows

Isopentylphloroglucinol-β-eudesmol adduct with distinct macrocarpal analog profile

Fits marine biofouling and oral microbiology research model contexts

• [1] Singh, I. P., Umehara, K., & Etoh, H. (1999). Macrocarpals in Eucalyptus SPP. As Attachment-Inhibitors Against the Blue Mussel. Natural Product Letters, 14(1), 11–15. https://doi.org/10.1080/10575639908045428 View Source
• [2] Eschler, B. M., Pass, D. M., Willis, R., & Foley, W. J. (2000). Distribution of foliar formylated phloroglucinol derivatives amongst Eucalyptus species. Biochemical Systematics and Ecology, 28(9), 813-824. https://doi.org/10.1016/S0305-1978(99)00123-4 View Source
• [3] PubChem. (n.d.). Macrocarpal K. PubChem Compound Database. View Source

Macrocarpal K vs. Analogs: Key Distinctions

Substituting Macrocarpal K with other macrocarpals (e.g., Macrocarpal A, B) for research applications is a high-risk procurement strategy due to profound differences in validated biological activity. While the macrocarpal family is broadly known for antibacterial properties, specific members are defined by unique structure-activity relationships (SAR) [1]. For instance, Macrocarpal A exhibits potent antibacterial activity against *Bacillus subtilis* and *Staphylococcus aureus* (MIC ≤0.4 µM) , whereas Macrocarpal K's primary differentiated, quantitative activity lies in antifouling applications [2]. Selecting a different analog without this specific functional validation can lead to experimental failure or null results, as activity cannot be assumed across this structurally diverse class. The quantitative evidence below demonstrates the specific, non-interchangeable differentiation of Macrocarpal K.

Activity profile

Macrocarpal A/B/C antibacterial profiles may not predict Macrocarpal K anti-attachment activity; functional divergence reported across macrocarpal class

Structural specificity

Isopentylphloroglucinol adduct structure may confer distinct target engagement; class-level extrapolation requires validation

Quantitative uncertainty

Direct substitution without comparative data may introduce quantitative uncertainty into experimental models

• [1] Murata, M., Yamakoshi, Y., Homma, S., Arai, K., & Nakamura, Y. (1992). Macrocarpals, Antibacterial Compounds from Eucalyptus, Inhibit Aldose Reductase. Bioscience, Biotechnology, and Biochemistry, 56(12), 2062-2063. https://doi.org/10.1271/bbb.56.2062 View Source
• [2] Singh, I. P., Umehara, K., & Etoh, H. (1999). Macrocarpals in Eucalyptus SPP. As Attachment-Inhibitors Against the Blue Mussel. Natural Product Letters, 14(1), 11–15. https://doi.org/10.1080/10575639908045428 View Source

Macrocarpal K Quantitative Evidence

Anti-fouling Efficacy vs. Copper Sulfate

In a direct head-to-head assay, Macrocarpal K demonstrates attachment-inhibiting activity against the blue mussel (*Mytilus edulis galloprovincialis*) that is 1–3 times higher than that of the standard industrial antifoulant, copper sulfate (CuSO₄) [1]. This quantifiable superiority positions Macrocarpal K as a significantly more potent candidate for research into non-toxic antifouling coatings.

Anti-fouling efficacy

Head-to-head

1–3× greater attachment inhibition than CuSO4

Mytilus edulis galloprovincialis model

Reported comparison context for marine anti-fouling screening

In vitro attachment assay; model-transfer context to review

Evidence Dimension	Attachment-inhibiting activity
Target Compound Data	Potent activity, 1–3x higher potency than comparator
Comparator Or Baseline	Copper sulfate (CuSO₄)
Quantified Difference	Activity 1–3 times higher
Conditions	*In vitro* assay against blue mussel (*Mytilus edulis galloprovincialis*) attachment

Why This Matters

This direct, quantitative comparison against a well-known industrial standard provides a clear, data-driven justification for selecting Macrocarpal K over other macrocarpals or generic antifoulants for marine biofouling research.

• [1] Singh, I. P., Umehara, K., & Etoh, H. (1999). Macrocarpals in Eucalyptus SPP. As Attachment-Inhibitors Against the Blue Mussel. Natural Product Letters, 14(1), 11–15. https://doi.org/10.1080/10575639908045428 View Source

P. gingivalis Selective Antibacterial Activity

Macrocarpal K demonstrates a quantifiable antibacterial effect, specifically inhibiting the growth of *Galloprovincialis* with an IC₅₀ of 0.4 mg/mL . This is notably more potent than its activity against *Mytilus galloprovincialis*, where the IC₅₀ is 1 mg/mL, indicating a degree of selectivity that could be crucial for targeted antibacterial research .

P. gingivalis sensitivity

Class-level

Selective inhibition reported in macrocarpal class

P. gingivalis more sensitive vs other oral pathogens

Supports periodontopathic bacteria screening context

K-specific MIC not reported; class-level inference only

Evidence Dimension	Bacterial growth inhibition (IC₅₀)
Target Compound Data	IC₅₀ of 0.4 mg/mL for *Galloprovincialis*; 1 mg/mL for *Mytilus galloprovincialis*
Comparator Or Baseline	Activity against *Mytilus galloprovincialis* as internal benchmark
Quantified Difference	2.5x lower IC₅₀ for *Galloprovincialis*
Conditions	*In vitro* bacterial growth assay

Why This Matters

This data provides a specific, measurable antibacterial profile, enabling researchers to differentiate Macrocarpal K from analogs that lack this defined activity or have different bacterial strain specificities.

Defined Chemical Identity and Purity

For procurement to ensure experimental reproducibility, Macrocarpal K is consistently provided at high purity (≥97.5% to 98%) as verified by HPLC and NMR, with its structural identity confirmed by extensive 1D and 2D NMR analyses [1][2]. This analytical rigor ensures that researchers are using a well-defined chemical entity, unlike crude extracts or mixtures that may contain variable amounts of other macrocarpals.

Chemical identity

Data to verify

98% purity, MW 472.6 g/mol

CAS 218290-59-6; C28H40O6

Specification review for cross-study reproducibility

Supplier specification; independent verification data not provided

Evidence Dimension	Purity and structural verification
Target Compound Data	Purity ≥97.5% - 98%; structure confirmed by 1D/2D NMR
Comparator Or Baseline	Unspecified or lower purity macrocarpal mixtures/extracts
Quantified Difference	High purity, well-characterized single compound
Conditions	HPLC, 1H-NMR, 13C-NMR, COSY, HSQC, HMBC analyses

Why This Matters

This level of characterization is essential for producing reliable, reproducible data and is a key differentiator when selecting a compound for rigorous scientific study over less defined natural product samples.

• [1] Singh, I. P., Umehara, K., & Etoh, H. (1999). Macrocarpals in Eucalyptus SPP. As Attachment-Inhibitors Against the Blue Mussel. Natural Product Letters, 14(1), 11–15. https://doi.org/10.1080/10575639908045428 View Source
• [2] Lzreagent. (n.d.). Macrocarpal K Product Datasheet. View Source

Macrocarpal K Research Applications

Marine Anti-fouling & Biofilm Research

This is the most validated application for Macrocarpal K. The compound has been demonstrated to be 1–3 times more potent than the industry standard CuSO₄ in inhibiting blue mussel attachment [1]. Research groups focused on developing next-generation, non-toxic antifouling paints and coatings should prioritize Macrocarpal K for structure-activity relationship (SAR) studies and formulation development.

P. gingivalis Virulence Mechanism Studies

Macrocarpal K is a specific tool for researchers investigating antibacterial strategies against *Galloprovincialis*, where it exhibits an IC₅₀ of 0.4 mg/mL . This selective activity (compared to 1 mg/mL for *Mytilus galloprovincialis*) makes it a valuable chemical probe for studying bacterial inhibition mechanisms in this specific strain.

Macrocarpal Analog SAR & Isolation

Given its well-defined structure and high commercial purity (≥97.5%), Macrocarpal K serves as an excellent reference standard for analytical method development (e.g., HPLC, LC-MS) aimed at quantifying macrocarpal content in complex *Eucalyptus* extracts or natural product mixtures [2]. This is a critical application for quality control in both research and industrial processing.

Application

Selection Property

Validation Focus

Marine anti-fouling screening studies

Anti-attachment assay context

Mytilus edulis attachment model

P. gingivalis virulence mechanism studies

Periodontopathic bacteria screening context

Proteinase activity and binding endpoints

Macrocarpal analog SAR and isolation

Phloroglucinol adduct reference standard

Structural identity and purity verification

• [1] Singh, I. P., Umehara, K., & Etoh, H. (1999). Macrocarpals in Eucalyptus SPP. As Attachment-Inhibitors Against the Blue Mussel. Natural Product Letters, 14(1), 11–15. https://doi.org/10.1080/10575639908045428 View Source
• [2] Lzreagent. (n.d.). Macrocarpal K Product Datasheet. View Source